Cas no 910635-66-4 (Ethanone,1-(4,5,6,7-tetrahydro-5,5-dimethyl-3-propylbenzo[c]thien-1-yl)-)

• Product Name: Ethanone,1-(4,5,6,7-tetrahydro-5,5-dimethyl-3-propylbenzo[c]thien-1-yl)-
• CAS No: 910635-66-4
• MF: C₁₅H₂₂OS
• MW: 250.399583339691
• CID: 1959042
• PubChem ID: 57508897
• Update Time: 2025-04-21

Ethanone,1-(4,5,6,7-tetrahydro-5,5-dimethyl-3-propylbenzo[c]thien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4,5,6,7-tetrahydro-5,5-dimethyl-3-propylbenzo[c]thien-1-yl)-
• 1-(5,5-Dimethyl-3-propyl-4,5,6,7-tetrahydro-benzo[c]thiophen-1-yl)-ethanone
• 910635-66-4
• SCHEMBL1867640
• DB-336796

• Inchi： 1S/C15H22OS/c1-5-6-13-12-9-15(3,4)8-7-11(12)14(17-13)10(2)16/h5-9H2,1-4H3
• InChI Key： NOXLMKPZSDCZJH-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C2CCC(C)(C)CC2=C1CCC

Computed Properties

• Exact Mass: 250.13913649Da
• Monoisotopic Mass: 250.13913649Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.3Ų